Cas no 20684-48-4 (Benzo[c]cinnoline-4-carboxylic acid)
20684-48-4 structure
Product Name:Benzo[c]cinnoline-4-carboxylic acid
CAS No:20684-48-4
MF:C13H8N2O2
MW:224.214822769165
CID:1108846
PubChem ID:601981
Update Time:2025-04-20
Benzo[c]cinnoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Benzo[c]cinnoline-4-carboxylic acid
- DB-318657
- KWWWGZFKKXCYLS-UHFFFAOYSA-N
- 20684-48-4
-
- Inchi: 1S/C13H8N2O2/c16-13(17)10-6-3-5-9-8-4-1-2-7-11(8)14-15-12(9)10/h1-7H,(H,16,17)
- InChI Key: KWWWGZFKKXCYLS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 224.058577502g/mol
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.1Ų
Benzo[c]cinnoline-4-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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